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Compound of Interest

Compound Name: Pentanimidamide Hydrochloride

Cat. No.: B185131 Get Quote

Despite a comprehensive search of scientific literature and chemical databases,

Pentanimidamide Hydrochloride, also known as Valeramidine Hydrochloride, appears to be

a chemical compound with no publicly documented research applications, mechanisms of

action, or experimental data in the biological or pharmaceutical sciences.

This in-depth technical guide sought to explore the potential research applications of

Pentanimidamide Hydrochloride for an audience of researchers, scientists, and drug

development professionals. However, extensive inquiries have revealed a significant absence

of scholarly articles, preclinical or clinical studies, or any form of research that would provide

the necessary data to fulfill the core requirements of this guide, including quantitative data,

experimental protocols, and signaling pathways.

The available information is limited to its chemical identity and safety data, primarily sourced

from chemical suppliers and public chemical databases.

Chemical and Physical Properties
Based on available data, the fundamental properties of Pentanimidamide Hydrochloride
have been compiled.
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Property Value Source

Molecular Formula C5H13ClN2 [1][2][3][4]

Molecular Weight 136.62 g/mol [3][4]

Synonyms

Valeramidine hydrochloride,

Pentanimidamide,

monohydrochloride

[5]

Appearance White to off-white solid [5][4]

Purity Typically offered at ≥95% [4]

Storage Recommended at 2-8°C [5]

Safety and Handling
Hazard information indicates that Pentanimidamide Hydrochloride is harmful if swallowed

and can cause skin and eye irritation.[1] Standard laboratory safety protocols, including the use

of personal protective equipment, are advised when handling this compound.

Analysis of Research Landscape
The investigation into the research applications of Pentanimidamide Hydrochloride yielded

no specific results. Searches for its synonyms and for broader terms such as "pentanimidamide

derivatives in drug discovery" did not uncover any studies involving this specific molecule.

While there is research on related chemical classes, such as pentamidine analogues, these

studies do not mention Pentanimidamide Hydrochloride.

This lack of published data prevents the creation of the requested in-depth technical guide,

which would necessitate:

Quantitative Data: No IC50 values, binding constants, pharmacokinetic parameters, or other

quantitative measures of biological activity have been reported.

Experimental Protocols: Without any published studies, there are no established

methodologies for experiments involving this compound.
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Signaling Pathways and Workflows: The mechanism of action of Pentanimidamide
Hydrochloride is unknown, and therefore no signaling pathways or experimental workflows

can be diagrammed.

Logical Relationship Diagram: Information Retrieval
Outcome
The following diagram illustrates the logical outcome of the comprehensive search for research

applications of Pentanimidamide Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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